Cas no 240139-71-3 (Benzenesulfonamide,2-amino-5-cyano-)

Benzenesulfonamide,2-amino-5-cyano- is a specialized organic compound featuring a benzenesulfonamide core substituted with an amino group at the 2-position and a cyano group at the 5-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and cyano functional groups enhances its versatility in nucleophilic and electrophilic reactions, facilitating the construction of heterocyclic frameworks. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound is particularly useful in the development of sulfonamide-based therapeutics and fine chemicals, offering precise control over molecular design.

Benzenesulfonamide,2-amino-5-cyano- structure

240139-71-3 structure

Product Name:Benzenesulfonamide,2-amino-5-cyano-

CAS No:240139-71-3

MF:C₇H₇N₃O₂S

MW:197.214379549026

CID:245602

PubChem ID:22323994

Update Time:2025-06-09

Benzenesulfonamide,2-amino-5-cyano- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,2-amino-5-cyano-
- 5-Cyano-2-aminobenzenesulfonamide
- 2-amino-5-cyanobenzenesulfonamide
- 2-Amino-5-cyanobenzene-1-sulfonamide
- 240139-71-3
- EN300-6731057
- QDRZCTURWDQVCY-UHFFFAOYSA-N
- DTXSID60624781
- SCHEMBL3778124
- GS0974
- Z1216845263
- Inchi： 1S/C7H7N3O2S/c8-4-5-1-2-6(9)7(3-5)13(10,11)12/h1-3H,9H2,(H2,10,11,12)
- InChI Key： QDRZCTURWDQVCY-UHFFFAOYSA-N
- SMILES： S(C1C=C(C#N)C=CC=1N)(N)(=O)=O

Computed Properties

Exact Mass: 197.02601
Monoisotopic Mass: 197.02589765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 118Å²

Experimental Properties

PSA: 109.97

Benzenesulfonamide,2-amino-5-cyano- Pricemore >>

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